Cas no 1936652-04-8 (2-(chloromethyl)-2-2-(methylsulfanyl)ethyloxolane)

• Product Name: 2-(chloromethyl)-2-2-(methylsulfanyl)ethyloxolane
• CAS No: 1936652-04-8
• MF: C₈H₁₅ClOS
• MW: 194.722100496292
• MDL: MFCD31424006
• CID: 5285352
• PubChem ID: 131230100
• Update Time: 2025-07-20

2-(chloromethyl)-2-2-(methylsulfanyl)ethyloxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylthio)ethyl]-
• 2-(chloromethyl)-2-2-(methylsulfanyl)ethyloxolane

• MDL： MFCD31424006
• Inchi： 1S/C8H15ClOS/c1-11-6-4-8(7-9)3-2-5-10-8/h2-7H2,1H3
• InChI Key： ZAPVMGPSYNBEMW-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)CCSC

Additional information on 2-(chloromethyl)-2-2-(methylsulfanyl)ethyloxolane

Comprehensive Overview of 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane (CAS No. 1936652-04-8)

The compound 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane (CAS No. 1936652-04-8) is a specialized chemical entity that has garnered attention in various industrial and research applications. This molecule, characterized by its unique structural features, combines a chloromethyl group with a methylsulfanyl-ethyloxolane moiety, making it a versatile intermediate in organic synthesis. Its CAS number 1936652-04-8 serves as a critical identifier for researchers and manufacturers seeking precise chemical data.

In recent years, the demand for 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane has increased due to its potential applications in pharmaceuticals, agrochemicals, and material science. Users often search for terms like "synthesis of 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane" or "CAS 1936652-04-8 applications", reflecting a growing interest in its utility. The compound's chloromethyl and methylsulfanyl groups contribute to its reactivity, enabling it to participate in diverse chemical transformations.

One of the trending topics in chemical research is the development of sustainable and efficient synthetic routes. 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane aligns with this trend, as researchers explore greener methodologies for its production. Questions like "How to optimize the yield of 1936652-04-8?" or "What are the alternative solvents for its synthesis?" are frequently encountered in academic and industrial forums. These inquiries highlight the need for innovative approaches to reduce environmental impact while maintaining high purity and yield.

The structural complexity of 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane also makes it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are often employed to predict its behavior in reactions, addressing queries such as "DFT analysis of CAS 1936652-04-8". Such studies provide valuable insights into its electronic properties and potential reactivity pathways, aiding in the design of novel derivatives.

From a commercial perspective, the availability and pricing of CAS 1936652-04-8 are common concerns among buyers. Searches like "where to buy 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane" or "suppliers of 1936652-04-8" indicate the need for reliable sourcing. Manufacturers and distributors must ensure compliance with regulatory standards while meeting the demand for high-quality batches. This underscores the importance of transparent supply chains and accurate technical documentation.

In conclusion, 2-(chloromethyl)-2-(methylsulfanyl)ethyloxolane (CAS No. 1936652-04-8) represents a chemically significant compound with broad applicability. Its role in advancing sustainable chemistry, coupled with its relevance in computational and industrial contexts, makes it a focal point for ongoing research. By addressing user queries and leveraging modern synthetic techniques, the scientific community can further unlock its potential.